Cas no 2090662-03-4 (2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile)

2-Amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile is a heterocyclic compound featuring a pyrrolo[2,1-f][1,2,4]triazine core substituted with a methoxy group and an aminoacetonitrile moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate for the development of biologically active molecules. The presence of both amino and nitrile functional groups enhances its reactivity, enabling further derivatization through nucleophilic or cyclization reactions. Its well-defined molecular framework ensures consistent performance in complex synthetic pathways. The compound is typically characterized by high purity and stability, making it suitable for precision-driven chemical synthesis.
2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile structure
2090662-03-4 structure
Product Name:2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile
CAS No:2090662-03-4
MF:C9H9N5O
MW:203.200660467148
CID:5296701
Update Time:2026-03-10

2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-(4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl)acetonitrile
    • starbld0031247
    • Pyrrolo[2,1-f][1,2,4]triazine-6-acetonitrile, α-amino-4-methoxy-
    • 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile
    • Inchi: 1S/C9H9N5O/c1-15-9-8-2-6(7(11)3-10)4-14(8)13-5-12-9/h2,4-5,7H,11H2,1H3
    • InChI Key: ZQEUMFPMWPCYSJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C2=CC(C(C#N)N)=CN2N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 275
  • XLogP3: -0.4
  • Topological Polar Surface Area: 89.2

2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18763-100MG
2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile
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¥ 3,201.00 2023-03-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 5,121.00 2023-03-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile Related Literature

Additional information on 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile

2-Amino-2-{4-Methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}Acetonitrile: A Comprehensive Overview

The compound 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile, identified by the CAS number 2090662-03-4, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and materials science. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile comprises a pyrrolo-triazine ring system fused with a methoxy group at position 4 and an acetonitrile group at position 6. The presence of the amino group at position 2 introduces additional functional diversity to the molecule. This combination of functional groups makes the compound highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to act as a scaffold for constructing bioactive molecules has been explored in several research articles. For instance, researchers have demonstrated that the compound can be used to synthesize inhibitors for certain enzymes involved in disease pathways. The methoxy group at position 4 plays a crucial role in enhancing the molecule's solubility and bioavailability, making it an attractive candidate for drug development.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The key challenge lies in achieving high yields while maintaining the integrity of the pyrrolo-triazine ring system. Recent advancements in catalytic methods have improved the efficiency of these reactions, paving the way for large-scale production.

The application of 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has been exploited in designing new materials for catalysis and sensing applications. For example, researchers have reported its use as a ligand in creating metal-organic frameworks (MOFs) with high surface area and porosity.

Another area of interest is its role in organic electronics. The conjugated system within the pyrrolo-triazine ring contributes to its electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have shown that incorporating this compound into OLEDs can enhance their efficiency and stability under operational conditions.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations for its industrial applications. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}acetonitrile stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.

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